Cas no 2287312-63-2 (4-bromo-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole)

• Product Name: 4-bromo-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole
• CAS No: 2287312-63-2
• MF: C₁₂H₁₄BrN₃O
• MW: 296.163061618805
• CID: 6098174
• PubChem ID: 165797489
• Update Time: 2025-06-14

4-bromo-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287312-63-2
• EN300-6749292
• 4-bromo-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole

• Inchi： 1S/C12H14BrN3O/c13-10-4-1-5-11-12(10)14-15-16(11)7-9-3-2-6-17-8-9/h1,4-5,9H,2-3,6-8H2
• InChI Key： SAUWZKSNVVXSQQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=NN2CC1COCCC1

Computed Properties

• Exact Mass: 295.03202g/mol
• Monoisotopic Mass: 295.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.9Ų

Additional information on 4-bromo-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole

Comprehensive Overview of 4-bromo-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole (CAS No. 2287312-63-2)

The compound 4-bromo-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole (CAS No. 2287312-63-2) is a specialized benzotriazole derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring a bromine substituent and a tetrahydropyranylmethyl group, makes it a versatile intermediate for constructing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly as a scaffold for kinase inhibitors and antiviral agents, aligning with the growing demand for novel therapeutics in precision medicine.

In recent years, the benzotriazole core has become a focal point in medicinal chemistry due to its ability to mimic peptide bonds and enhance bioavailability. The 4-bromo substitution in this compound offers a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are critical for small-molecule drug development. Meanwhile, the (oxan-3-yl)methyl moiety introduces steric and electronic effects that can fine-tune target binding affinity, a feature highly sought after in fragment-based drug design.

From an industrial perspective, CAS No. 2287312-63-2 is often discussed in the context of green chemistry and sustainable synthesis. With the rise of environmentally friendly protocols, chemists are investigating catalytic methods to functionalize this compound without heavy metal catalysts. This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance in chemical manufacturing, a topic frequently searched in academic and industrial forums.

Another emerging application of 4-bromo-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole lies in agrochemical innovation. Its structural motifs resemble those found in crop protection agents, sparking interest in its potential to develop next-generation pesticides with lower environmental persistence. This resonates with current debates on food security and sustainable agriculture, frequently highlighted in scientific literature and policy discussions.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are essential for verifying its purity and elucidating its conformational dynamics, which influence its reactivity in multi-step syntheses. Such data is crucial for researchers who frequently search for spectral databases or structure-activity relationships (SAR) studies.

In conclusion, 4-bromo-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole represents a compelling case study at the intersection of chemical innovation and applied research. Its adaptability across drug discovery, materials engineering, and agrochemical development underscores its relevance in addressing contemporary scientific challenges. As computational chemistry tools like AI-driven molecular modeling advance, further exploration of this compound’s structure-property relationships is anticipated to unlock new applications.